Cas no 528-35-8 ((+-)-delta-Truxinsaeure)

• Product Name: (+-)-delta-Truxinsaeure
• CAS No: 528-35-8
• MF: C₁₈H₁₆O₄
• MW: 296.317245483398
• CID: 2057141
• PubChem ID: 27431029
• Update Time: 2025-04-21

(+-)-delta-Truxinsaeure Chemical and Physical Properties

Names and Identifiers

• (+-)-delta-Truxinsaeure
• 3c,4t-Diphenyl-cyclobutan-1r,2t-dicarbonsaeure
• 3c,4t-diphenyl-cyclobutane-1r,2t-dicarboxylic acid
• delta-Truxinsaeure
• dl-delta-Truxinsaeure
• opt.-inakt. 3c.4t-Diphenyl-cyclobutan-dicarbonsaeure-(1c.2t)
• 528-35-8
• DTXSID901175100
• Rel-(1S,2S,3S,4S)-3,4-diphenylcyclobutane-1,2-dicarboxylic acid
• mu-Truxinic acid

• Inchi： 1S/C18H16O4/c19-17(20)15-13(11-7-3-1-4-8-11)14(16(15)18(21)22)12-9-5-2-6-10-12/h1-10,13-16H,(H,19,20)(H,21,22)/t13-,14-,15-,16-/m0/s1
• InChI Key： QVNDSQQNODQYJM-VGWMRTNUSA-N
• SMILES： OC([C@@H]1[C@@H](C(=O)O)[C@@H](C2C=CC=CC=2)[C@@H]1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 296.10485899Da
• Monoisotopic Mass: 296.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.6Ų